![molecular formula C17H15N3O2S B4406829 N,N'-[5-(1,3-benzothiazol-2-yl)-1,3-phenylene]diacetamide](/img/structure/B4406829.png)
N,N'-[5-(1,3-benzothiazol-2-yl)-1,3-phenylene]diacetamide
Overview
Description
N,N'-[5-(1,3-benzothiazol-2-yl)-1,3-phenylene]diacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BTA-1 and has been studied extensively for its biochemical and physiological effects. In
Mechanism of Action
BTA-1 exerts its effects by binding to and inhibiting the activity of protein kinase C, a family of enzymes that play a crucial role in various cellular processes, including signal transduction, gene expression, and cell proliferation. By inhibiting the activity of protein kinase C, BTA-1 can modulate various cellular processes and has been shown to have potential therapeutic effects in various disease conditions.
Biochemical and Physiological Effects:
BTA-1 has been shown to have various biochemical and physiological effects, including the inhibition of protein kinase C activity, modulation of synaptic plasticity and memory formation, inhibition of cancer cell growth, and potential therapeutic effects in Alzheimer's disease. Additionally, BTA-1 has been shown to have low toxicity and good bioavailability, making it a promising lead compound for drug discovery.
Advantages and Limitations for Lab Experiments
BTA-1 has several advantages for lab experiments, including its high purity and availability, low toxicity, and good bioavailability. However, BTA-1 also has some limitations, including its specificity for protein kinase C, which may limit its potential applications in certain disease conditions. Additionally, further studies are needed to determine the optimal dosage and administration route for BTA-1 in various disease conditions.
Future Directions
There are several future directions for research on BTA-1, including further studies on its mechanism of action, potential therapeutic applications in various disease conditions, and optimization of its pharmacokinetic properties. Additionally, the development of new analogs and derivatives of BTA-1 may provide new leads for drug discovery and development. Overall, BTA-1 is a promising compound with significant potential for scientific research and drug discovery.
Scientific Research Applications
BTA-1 has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, BTA-1 has been shown to inhibit the activity of protein kinase C, which plays a crucial role in synaptic plasticity and memory formation. BTA-1 has also been studied for its potential to inhibit the growth of cancer cells and as a possible lead compound for the development of new anticancer drugs. Additionally, BTA-1 has been explored for its potential as a therapeutic agent for the treatment of Alzheimer's disease.
properties
IUPAC Name |
N-[3-acetamido-5-(1,3-benzothiazol-2-yl)phenyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2S/c1-10(21)18-13-7-12(8-14(9-13)19-11(2)22)17-20-15-5-3-4-6-16(15)23-17/h3-9H,1-2H3,(H,18,21)(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAJOWEFZBLYVQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC(=C1)C2=NC3=CC=CC=C3S2)NC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.